Cas no 954254-16-1 (2-[4-(2-iodobenzamido)phenyl]acetic acid)
2-[4-(2-iodobenzamido)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(2-iodobenzamido)phenyl]acetic acid
- Benzeneacetic acid, 4-[(2-iodobenzoyl)amino]-
-
- Inchi: 1S/C15H12INO3/c16-13-4-2-1-3-12(13)15(20)17-11-7-5-10(6-8-11)9-14(18)19/h1-8H,9H2,(H,17,20)(H,18,19)
- InChI Key: BUXXZNHUYINGMY-UHFFFAOYSA-N
- SMILES: C1(CC(O)=O)=CC=C(NC(=O)C2=CC=CC=C2I)C=C1
2-[4-(2-iodobenzamido)phenyl]acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-44018-0.05g |
2-[4-(2-iodobenzamido)phenyl]acetic acid |
954254-16-1 | 95.0% | 0.05g |
$53.0 | 2025-02-19 | |
| Enamine | EN300-44018-0.1g |
2-[4-(2-iodobenzamido)phenyl]acetic acid |
954254-16-1 | 95.0% | 0.1g |
$83.0 | 2025-02-19 | |
| Enamine | EN300-44018-0.25g |
2-[4-(2-iodobenzamido)phenyl]acetic acid |
954254-16-1 | 95.0% | 0.25g |
$116.0 | 2025-02-19 | |
| Enamine | EN300-44018-0.5g |
2-[4-(2-iodobenzamido)phenyl]acetic acid |
954254-16-1 | 95.0% | 0.5g |
$218.0 | 2025-02-19 | |
| Enamine | EN300-44018-1.0g |
2-[4-(2-iodobenzamido)phenyl]acetic acid |
954254-16-1 | 95.0% | 1.0g |
$314.0 | 2025-02-19 | |
| Enamine | EN300-44018-2.5g |
2-[4-(2-iodobenzamido)phenyl]acetic acid |
954254-16-1 | 95.0% | 2.5g |
$614.0 | 2025-02-19 | |
| Enamine | EN300-44018-5.0g |
2-[4-(2-iodobenzamido)phenyl]acetic acid |
954254-16-1 | 95.0% | 5.0g |
$908.0 | 2025-02-19 | |
| Enamine | EN300-44018-10.0g |
2-[4-(2-iodobenzamido)phenyl]acetic acid |
954254-16-1 | 95.0% | 10.0g |
$1346.0 | 2025-02-19 | |
| 1PlusChem | 1P019VOL-50mg |
2-[4-(2-iodobenzamido)phenyl]acetic acid |
954254-16-1 | 95% | 50mg |
$94.00 | 2025-03-04 | |
| 1PlusChem | 1P019VOL-100mg |
2-[4-(2-iodobenzamido)phenyl]acetic acid |
954254-16-1 | 95% | 100mg |
$128.00 | 2025-03-04 |
2-[4-(2-iodobenzamido)phenyl]acetic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-[4-(2-iodobenzamido)phenyl]acetic acid
Introduction to 2-[4-(2-iodobenzamido)phenyl]acetic acid (CAS No. 954254-16-1)
2-[4-(2-iodobenzamido)phenyl]acetic acid (CAS No. 954254-16-1) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This article provides a comprehensive overview of its chemical properties, applications, and recent advancements in its study.
Chemical Structure and Properties: 2-[4-(2-iodobenzamido)phenyl]acetic acid is an organic compound characterized by its unique molecular structure. The compound features an aromatic ring substituted with an iodo-benzamido group and an acetic acid moiety. Its molecular formula is C15H13INO3, and it has a molecular weight of approximately 360.17 g/mol. The presence of the iodo group imparts significant electronic and steric effects, making the compound highly reactive and suitable for various chemical transformations.
Synthesis and Preparation: The synthesis of 2-[4-(2-iodobenzamido)phenyl]acetic acid typically involves multi-step reactions, including the formation of the amide bond and the introduction of the iodo group. Recent studies have explored more efficient and environmentally friendly synthetic routes, such as using transition metal-catalyzed reactions and microwave-assisted synthesis methods. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis process.
Biological Activity and Applications: One of the key areas of interest for 2-[4-(2-iodobenzamido)phenyl]acetic acid is its biological activity. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. Studies have demonstrated its ability to inhibit pro-inflammatory cytokines and enzymes, such as COX-2, which are involved in the inflammatory response. Additionally, preliminary data suggest that it may have potential as an antitumor agent, although further research is needed to confirm these findings.
Clinical Trials and Therapeutic Potential: While 2-[4-(2-iodobenzamido)phenyl]acetic acid is still in the early stages of clinical evaluation, several preclinical studies have provided encouraging results. In vitro and in vivo experiments have shown that it can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases. These findings have sparked interest among pharmaceutical companies to explore its therapeutic potential further. Clinical trials are currently underway to assess its safety and efficacy in human subjects.
Toxicity and Safety Profile: Understanding the toxicity and safety profile of 2-[4-(2-iodobenzamido)phenyl]acetic acid is crucial for its development as a therapeutic agent. Preclinical toxicology studies have indicated that it has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully evaluate its long-term safety and potential side effects.
Current Research Trends: The field of chemical biology is rapidly evolving, and recent advancements in analytical techniques have provided new insights into the mechanisms of action of compounds like 2-[4-(2-iodobenzamido)phenyl]acetic acid. High-throughput screening methods are being used to identify novel targets and pathways modulated by this compound. Additionally, computational modeling and molecular dynamics simulations are helping researchers understand its interactions with biological systems at the atomic level.
FUTURE DIRECTIONS AND CONCLUSIONS: The future of research on 2-[4-(2-iodobenzamido)phenyl]acetic acid looks promising. Ongoing studies aim to optimize its chemical structure for improved potency and selectivity, as well as to develop new formulations for enhanced bioavailability. The potential applications in anti-inflammatory therapy and cancer treatment make it an exciting area for further exploration. As more data become available from clinical trials, it is likely that this compound will play a significant role in advancing medical treatments for various diseases.
954254-16-1 (2-[4-(2-iodobenzamido)phenyl]acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)